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Compound of Interest

Compound Name:
1-Bromo-2-fluoro-4-methoxy-3-

methylbenzene

CAS No.: 1824307-17-6

Cat. No.: B6308674

Get Quote

Introduction: The Significance of Halogenated
Scaffolds in Modern Drug Discovery
In the intricate world of medicinal chemistry and drug development, the strategic incorporation

of halogens onto molecular scaffolds is a time-honored and highly effective strategy for

modulating a compound's pharmacokinetic and pharmacodynamic properties. The introduction

of elements such as bromine and fluorine can profoundly influence a molecule's lipophilicity,

metabolic stability, binding affinity, and membrane permeability. The molecular formula

C8H8BrFO represents a fascinating and diverse collection of isomers, each with the potential

for unique biological activity. This guide provides an in-depth exploration of the molecular

weight and isomeric possibilities of C8H8BrFO, offering a foundational resource for researchers

engaged in the design and synthesis of novel therapeutic agents.

The presence of both a bromine and a fluorine atom on a C8 aromatic or aliphatic backbone,

coupled with an oxygen-containing functional group, presents a rich tapestry of structural

diversity. This diversity is the wellspring of innovation in drug discovery, where subtle changes

in isomeric structure can lead to dramatic differences in therapeutic efficacy and safety profiles.
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Understanding the fundamental molecular properties and the potential for isomerism is the

critical first step in harnessing the potential of this class of compounds.

Part 1: Core Molecular Attributes of C8H8BrFO
A precise understanding of the molecular weight is fundamental for a wide range of analytical

techniques, including mass spectrometry, which is indispensable for reaction monitoring and

compound identification. The molecular properties of C8H8BrFO are summarized below.

Property Value

Molecular Formula C8H8BrFO

Monoisotopic Mass 217.97426 Da

Average Molecular Weight 219.05 g/mol

The monoisotopic mass is calculated using the masses of the most abundant isotopes of each

element (¹²C, ¹H, ⁷⁹Br, ¹⁹F, and ¹⁶O). The average molecular weight is calculated using the

naturally occurring isotopic abundances of each element.

Part 2: The Isomeric Diversity of C8H8BrFO
The constitutional isomers of C8H8BrFO can be broadly categorized based on their core

structure and the nature of the oxygen-containing functional group. The C8 component can

exist as a substituted aromatic ring (such as benzene) or various unsaturated or cyclic aliphatic

chains. The oxygen atom can be incorporated as a hydroxyl group (alcohol), an ether, a

carbonyl group (aldehyde or ketone), or other functionalities.

The following diagram illustrates the conceptual branching of the molecular formula C8H8BrFO

into its various potential isomeric forms.

Caption: Conceptual overview of the isomeric diversity of C8H8BrFO.

Exemplary Isomers of C8H8BrFO
Real-world examples of compounds with the molecular formula C8H8BrFO have been

synthesized and cataloged. These serve as excellent reference points for understanding the
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structural possibilities:

2-(4-bromo-2-fluorophenyl)ethanol: In this isomer, a phenylethanol core is substituted with

bromine and fluorine atoms on the benzene ring.[1]

(5-bromo-2-fluoro-4-methylphenyl)methanol: This isomer features a substituted benzyl

alcohol structure.[2]

The precise positioning of the bromine, fluorine, and the oxygen-containing functional group on

the carbon skeleton gives rise to a multitude of positional isomers, each with a distinct chemical

environment and, consequently, potentially different biological activities.

Part 3: A Representative Experimental Workflow:
Synthesis and Characterization of 2-(4-bromo-2-
fluorophenyl)ethanol
To provide a practical context, this section outlines a plausible, multi-step experimental

workflow for the synthesis, purification, and structural elucidation of a specific C8H8BrFO

isomer: 2-(4-bromo-2-fluorophenyl)ethanol. The causality behind each experimental choice is

explained to provide field-proven insights.

Step 1: Synthesis via Reduction of a Phenylacetic Acid
Derivative
The synthesis of 2-(4-bromo-2-fluorophenyl)ethanol can be logically approached through the

reduction of the corresponding carboxylic acid, 2-(4-bromo-2-fluorophenyl)acetic acid. This

starting material can either be commercially sourced or synthesized via established methods.

Protocol:

Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 2-(4-bromo-2-fluorophenyl)acetic acid in an anhydrous ether

solvent such as tetrahydrofuran (THF). The inert atmosphere is crucial to prevent quenching

of the highly reactive reducing agent by atmospheric moisture.
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Reduction: Cool the solution to 0 °C in an ice bath. Slowly add a solution of a suitable

reducing agent, such as lithium aluminum hydride (LiAlH₄) or borane-THF complex

(BH₃·THF), to the stirred solution. The choice of a powerful reducing agent like LiAlH₄ is

necessary for the efficient reduction of a carboxylic acid to a primary alcohol.

Quenching: After the reaction is complete (monitored by Thin Layer Chromatography, TLC),

cautiously quench the reaction by the sequential slow addition of water, followed by a sodium

hydroxide solution, and then more water (Fieser workup). This procedure is a well-

established and safe method for neutralizing the reactive aluminum salts.

Extraction and Drying: Extract the aqueous layer with an organic solvent like ethyl acetate.

Combine the organic layers, wash with brine to remove residual water, and dry over an

anhydrous salt such as magnesium sulfate or sodium sulfate.

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to

yield the crude product.

Step 2: Purification by Flash Column Chromatography
The crude product will likely contain unreacted starting material and byproducts. Flash column

chromatography is a standard and efficient technique for purifying the desired alcohol.

Protocol:

Column Packing: Pack a glass column with silica gel, using a solvent system determined by

prior TLC analysis (e.g., a mixture of hexane and ethyl acetate).

Loading: Adsorb the crude product onto a small amount of silica gel and carefully load it onto

the top of the packed column.

Elution: Elute the column with the chosen solvent system, collecting fractions.

Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure

product.

Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced

pressure to obtain the purified 2-(4-bromo-2-fluorophenyl)ethanol.
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Step 3: Structural Elucidation and Verification
The identity and purity of the synthesized compound must be unequivocally confirmed using a

suite of analytical techniques.

Protocol:

Mass Spectrometry (MS): Obtain a high-resolution mass spectrum to confirm the molecular

weight and elemental composition. The observed monoisotopic mass should match the

calculated value for C8H8BrFO.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: This will reveal the number of different types of protons, their chemical

environment, and their connectivity through spin-spin coupling. The spectrum should be

consistent with the 2-(4-bromo-2-fluorophenyl)ethanol structure.

¹³C NMR: This will show the number of unique carbon atoms in the molecule.

¹⁹F NMR: This is a crucial experiment to confirm the presence and chemical environment

of the fluorine atom.

Infrared (IR) Spectroscopy: An IR spectrum will confirm the presence of key functional

groups, such as the O-H stretch of the alcohol group.

The following diagram visualizes this comprehensive experimental workflow.
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Caption: A representative experimental workflow for C8H8BrFO isomer synthesis.

Conclusion
The molecular formula C8H8BrFO represents a vast and largely unexplored chemical space.

The principles of isomerism, combined with the powerful influence of halogenation, suggest

that compounds within this class hold significant potential for the development of novel

therapeutics. A systematic approach to the synthesis and characterization of individual isomers,

as outlined in this guide, is paramount to unlocking this potential. By understanding the

foundational molecular properties and employing rigorous analytical methodologies,

researchers can confidently navigate the isomeric landscape of C8H8BrFO and contribute to

the advancement of medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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